Cas no 1806945-32-3 (2-(Bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-methanol)

• Product Name: 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-methanol
• CAS No: 1806945-32-3
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4807551
• Update Time: 2025-06-11

2-(Bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H7BrClF2NO/c9-2-6-7(8(11)12)5(10)1-4(3-14)13-6/h1,8,14H,2-3H2
• InChI Key： ZPTRZDSNLABWSP-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C=C(CO)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Additional information on 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-methanol

Introduction to 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-methanol (CAS No. 1806945-32-3)

2-(Bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-methanol (CAS No. 1806945-32-3) is a highly versatile intermediate in the field of pharmaceutical and agrochemical synthesis. Its unique structural features, comprising a bromomethyl group, a chloro substituent, a difluoromethyl moiety, and a hydroxymethyl group on a pyridine backbone, make it a valuable building block for the development of novel compounds. This compound has garnered significant attention due to its potential applications in the synthesis of bioactive molecules, particularly in the quest for new therapeutic agents.

The bromomethyl group at the 2-position of the pyridine ring provides a reactive handle for further functionalization via nucleophilic substitution reactions. This reactivity is particularly useful in constructing more complex molecular architectures, enabling chemists to explore diverse chemical space. The chloro substituent at the 4-position adds another layer of reactivity, allowing for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

The presence of the difluoromethyl group at the 3-position is noteworthy, as fluorine-containing moieties are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In particular, difluoromethyl groups have been shown to enhance the bioavailability and metabolic resistance of drug candidates. This feature makes 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-methanol an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

The hydroxymethyl group at the 6-position offers an additional site for derivatization, allowing for the introduction of various functional groups through oxidation or reduction reactions. This flexibility is crucial for tailoring the properties of derived compounds to meet specific biological activity requirements. The combination of these multiple reactive sites makes this compound a powerful tool in synthetic chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds as pharmacophores. Pyridine derivatives, in particular, have been extensively studied due to their broad range of biological activities. The structural motif of 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-methanol aligns well with this trend, as it incorporates several features that are known to enhance biological potency.

One area where this compound has shown promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. Small-molecule inhibitors targeting kinases have become increasingly important therapeutic agents. The reactive sites on 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-methanol allow for the construction of libraries of kinase inhibitors with diverse scaffolds and binding profiles.

Recent studies have also explored the use of this compound in the development of agrochemicals. Fluorinated pyridines have been found to exhibit herbicidal and fungicidal properties, making them valuable candidates for crop protection agents. The structural features of 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-methanol make it an ideal precursor for synthesizing novel agrochemicals with enhanced efficacy and environmental safety.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation, functional group interconversion, and protection-deprotection strategies to achieve the desired regioselectivity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

From a computational chemistry perspective, the reactivity of 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-methanol has been studied using density functional theory (DFT) calculations. These studies have provided insights into the electronic structure and mechanistic pathways involved in its transformations. Understanding these details is crucial for optimizing synthetic routes and predicting the behavior of derived compounds.

In conclusion, 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-methanol (CAS No. 1806945-32-3) is a multifaceted intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable tool for chemists seeking to develop novel bioactive molecules. As our understanding of structure-activity relationships continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of drug discovery and crop protection.